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Compound of Interest

Compound Name: Srg-1I-19F

Cat. No.: B15139801

Disclaimer: The designation "Srg-1l-19F" does not correspond to a recognized chemical
compound in standard chemical databases. As such, a specific Safety Data Sheet (SDS) is
unavailable. The following procedures are based on a hypothetical risk assessment for a
potent, hazardous research compound and should be adapted based on the known properties
and SDS of any actual chemical being handled. Always refer to your institution's Environmental
Health and Safety (EHS) office for specific guidance.

This document provides a framework for the safe disposal of a hypothetical hazardous
chemical, "Srg-1I-19F," intended for use by researchers, scientists, and drug development
professionals. The procedures outlined are designed to minimize risk to personnel and the
environment.

Hazard Assessment and Data Summary

Prior to handling or disposal, a thorough hazard assessment is mandatory. The information
required for this assessment is typically found in the compound's SDS. The table below
summarizes the critical data points that must be considered for Srg-lI-19F, with hypothetical
example data included for illustrative purposes.
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Parameter

Hypothetical Data for Srg-II-
19F

Implication for Disposal

Physical State

Solid (crystalline powder)

Risk of airborne particulates;
requires careful handling to

avoid dust generation.

Soluble in DMSO, Ethanol;

Waste streams must be

segregated by solvent.

Solubility ) )
Insoluble in water Aqueous solutions are not a
suitable disposal method.
Consider the pH of any
pH Not Applicable (as solid) solutions prepared with this

compound.

GHS Hazard Class

Acute Toxicity (Oral, Dermal,
Inhalation), Carcinogenicity,

Specific Target Organ Toxicity

High level of personal
protective equipment (PPE)
required. All waste is

considered hazardous.

Stable under normal

Segregate waste from

Reactivity conditions. Avoid strong , _ _
o incompatible chemicals.
oxidizing agents.
Store at 2-8°C, desiccated, Inactivation procedures may
Storage

protected from light.

be required before disposal.

Detailed Disposal Protocol

This protocol outlines the step-by-step process for the safe disposal of Srg-1I-19F waste,

including contaminated labware and unused stock.

2.1 Personal Protective Equipment (PPE)

A high level of PPE is required at all times when handling Srg-11-19F waste:

* Gloves: Double-gloving with nitrile gloves is mandatory. The outer glove should be changed

immediately upon contamination.
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o Eye Protection: Chemical splash goggles are required.
o Lab Coat: A disposable, back-closing lab coat should be worn over standard laboratory attire.

» Respiratory Protection: A fit-tested N95 respirator or higher is required when handling the
solid compound or any procedure that could generate aerosols.

2.2 Waste Segregation and Containment
Proper segregation of hazardous waste is critical.
e Solid Waste:
o Includes contaminated gloves, bench paper, pipette tips, and vials.

o Collect in a dedicated, clearly labeled, puncture-proof hazardous waste container lined
with a heavy-duty plastic bag.

o The container must be labeled: "Hazardous Waste: Srg-II-19F (Solid)" and include the
appropriate hazard pictograms.

e Liquid Waste:

o Segregate based on the solvent system (e.g., "Srg-1I-19F in DMSO," "Srg-II-19F in
Ethanol").

o Collect in a dedicated, leak-proof, and chemically compatible hazardous waste container
(e.g., a glass or polyethylene bottle).

o The container must be labeled: "Hazardous Waste: Srg-I1I-19F (Liquid)" and specify the
solvent and approximate concentration.

o Do not mix aqueous and organic waste streams.
e Unused Stock Compound:

o Unused or expired Srg-1I-19F solid must be disposed of as hazardous chemical waste.
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o Do not attempt to dispose of it down the drain or in regular trash.

o The original vial should be placed in the solid hazardous waste container.
2.3 Spill Management
In the event of a spill:

o Evacuate: Immediately alert others in the area and evacuate if the spill is large or if there is a
risk of airborne powder.

e Secure the Area: Restrict access to the spill area.
e Don PPE: Put on the appropriate PPE as described in section 2.1.
o Contain the Spill:

o For Solids: Gently cover the spill with absorbent pads or a spill pillow to prevent dust from
becoming airborne. Do not dry sweep.

o For Liquids: Cover with a chemical absorbent material, working from the outside of the
spill inwards.

o Clean the Spill:
o Carefully collect the absorbent material and contaminated debris using forceps or a scoop.
o Place all materials into the designated solid hazardous waste container.

o Decontaminate the spill surface with a suitable solvent (e.g., 70% ethanol), followed by a
laboratory detergent and water. All cleaning materials must also be disposed of as
hazardous waste.

e Report: Report the spill to your laboratory supervisor and EHS office, regardless of size.
2.4 Final Disposal Procedure

o Ensure all waste containers are securely sealed and properly labeled.
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o Complete a hazardous waste pickup request form as required by your institution's EHS
department.

o Store the sealed waste containers in a designated, secure satellite accumulation area until
they are collected by trained EHS personnel.

Visual Workflow for Srg-1I-19F Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Srg-1I-19F waste.
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Caption: Workflow for the segregation and disposal of hypothetical

Srg-IlI-19F waste.
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 To cite this document: BenchChem. [Standard Operating Procedure: Disposal of Srg-11-19F].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15139801#srg-ii-19f-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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